3-{4-[(5-Methyl-2-phenyl-1,3-oxazol-4-yl)methoxy]phenyl}propanoic acid

• IUPAC Name: 3-[4-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methoxy]phenyl]propanoic acid
• InChI: InChI=1S/C20H19NO4/c1-14-18(21-20(25-14)16-5-3-2-4-6-16)13-24-17-10-7-15(8-11-17)9-12-19(22)23/h2-8,10-11H,9,12-13H2,1H3,(H,22,23)
• InChI Key: BVILYIQBHXIHEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=CC=C2)COC3=CC=C(C=C3)CCC(=O)O
• Molecular Formula: C20H19NO4
• Molecular Weight: 337.4 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves several steps, including the condensation of appropriate starting materials. Researchers have explored various synthetic routes, aiming for high yields and purity. Detailed synthetic protocols can be found in relevant literature.

Scientific Research Applications

Antimicrobial Potential

PD-0333941 has been investigated for its antimicrobial properties. Although specific studies on this compound are limited, related derivatives have shown promising results. . Further research could explore PD-0333941’s efficacy against bacterial, fungal, or viral pathogens.

Antioxidant Activity

In a DPPH assay, PD-0333941 derivatives exhibited scavenging potential comparable to ascorbic acid (a positive control). .

Viral Entry Inhibition

Given the ongoing global health challenges, understanding potential antiviral agents is crucial. While not directly studied for SARS-CoV-2, PD-0333941 derivatives could be explored as viral entry inhibitors. .

Cancer Therapeutics

PD-0333941 belongs to the class of CDK4/6 inhibitors. These compounds have gained prominence in cancer therapy due to their ability to halt cell cycle progression. PD-0333941 specifically targets cyclin-dependent kinases (CDKs), which play a critical role in cell division. .

Neuroprotective Effects

Although not extensively studied, compounds with oxazole moieties have shown neuroprotective potential. .

Cardiovascular Applications

PD-0333941’s impact on cardiovascular health remains an area of interest. Its potential effects on vascular function, inflammation, and endothelial cells could have implications for cardiovascular diseases. However, more research is needed to elucidate these mechanisms.

Future Directions

For more detailed information, consult relevant peer-reviewed papers and technical documents.